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Compound of Interest

Compound Name: L-Asparagine-4-13C monohydrate

Cat. No.: B1602389

This technical guide provides a comprehensive overview of the structure, properties, and
analysis of L-Asparagine-4-13C monohydrate, a stable isotope-labeled version of the non-
essential amino acid L-asparagine. This document is intended for researchers, scientists, and
drug development professionals utilizing isotopically labeled compounds in their studies.

Chemical Structure and Properties

L-Asparagine-4-13C monohydrate is an isotopologue of L-asparagine where the carbon atom of
the amide group (C4) is replaced with its stable isotope, *3C. This specific labeling allows for
the tracing of the amide group in various biochemical and metabolic studies without introducing
radioactive elements.

Molecular Structure:

Caption: Molecular structure of L-Asparagine-4-13C monohydrate.

Physicochemical Properties:
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Property Value Reference
CAS Number 286437-12-5 (11121131141
Molecular Formula C313CH10N204 [2]
Molecular Weight 151.13 g/mol [11[2]
Isotopic Purity =99 atom % 13C [1]

Melting Point 233-235 °C (decomposes) [3]
Appearance White solid

[0]25/D +31.5° (c=1in1 M

Optical Activity HC))

Spectroscopic and Crystallographic Data

While specific experimental data for L-Asparagine-4-13C monohydrate is not readily available in
the public domain, the following tables provide data for unlabeled L-asparagine monohydrate
as a reference. The expected differences for the labeled compound are noted.

13C NMR Spectral Data (Reference: Unlabeled L-Asparagine)

Solvent: D20
. . Expected Change for 4-**C
Carbon Atom Chemical Shift (ppm) .
Labeling
C1 (Carboxyl) ~176.2 Minimal
C2 (a-carbon) ~54.0 Minimal
C3 (B-carbon) ~37.3 Minimal

Significant signal

enhancement; potential for
C4 (Amide Carbonyl) ~177.2 observing one-bond 13C-13C

coupling if other carbons were

labeled.
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Mass Spectrometry Data (Reference: Unlabeled L-Asparagine)

lonization Method: Electron lonization (El)

Relative Intensity
miz

Putative Fragment

Expected m/z for 4-

(%) 13C Labeled
132 <5 [M]* 133
88 100 [M - CONHz]* 88
74 80 [H2N=CH-COOH]* 74
44 95 [CONH2]* 45

X-ray Crystallography Data (Reference: Unlabeled L-Asparagine Monohydrate)

Parameter Value Reference
Crystal System Orthorhombic [5][6]
Space Group P212121 [6]

a 5.593 A [7]

b 9.827 A [7]

c 11.808 A [7]

o, B,y 90° [7]

Volume 649 A3 [7]

Note: The introduction of a single 13C atom is not expected to significantly alter the crystal

packing or unit cell parameters.

Experimental Protocols

Proposed Synthesis of L-Asparagine-4-'*C Monohydrate

A plausible synthetic route for L-Asparagine-4-13C monohydrate involves the amidation of a

protected L-aspartic acid derivative using a *3C-labeled source for the amide group.
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Workflow for Synthesis:
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Start with L-Aspartic acid

:

Protect a-carboxyl and amino groups

:

Activate -carboxyl group

:

Amidation with 13C-labeled ammonia or cyanide

:

Deprotect the a-carboxyl and amino groups

:

Purify by recrystallization

:

Characterize the final product
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L-Asparagine-4-13C

Protein Synthesis
Hydrolysis

L-Aspartate 13C-Ammonia (hypothetical intermediate)

'

Transamination

'

Oxaloacetate

;

TCA Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to L-Asparagine-4-13C
Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602389#l-asparagine-4-13c-monohydrate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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